Cas no 6398-11-4 (L-Methionine-1-14C)

• Product Name: L-Methionine-1-14C
• CAS No: 6398-11-4
• MF: C₅H₁₁NO₂S
• MW: 151.203881502151
• CID: 500686
• PubChem ID: 15556489
• Update Time: 2025-04-19

L-Methionine-1-14C Chemical and Physical Properties

Names and Identifiers

• L-Methionine-1-14C
• 6398-11-4

• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1/i5+2
• InChI Key： FFEARJCKVFRZRR-QRTGCQPVSA-N
• SMILES： S(C)CC[C@@H]([14C](=O)O)N

Computed Properties

• Exact Mass: 151.05429176g/mol
• Monoisotopic Mass: 151.05429176g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Flash Point: 21 °C

L-Methionine-1-14C Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：1
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：11-36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives